![molecular formula C9H8Cl2N4 B3016565 1-(2,6-dichlorobenzyl)-1H-1,2,4-triazol-3-amine CAS No. 832737-21-0](/img/structure/B3016565.png)
1-(2,6-dichlorobenzyl)-1H-1,2,4-triazol-3-amine
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Description
1-(2,6-dichlorobenzyl)-1H-1,2,4-triazol-3-amine, also known as DBTA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. DBTA is a triazole derivative that is widely used in the synthesis of various drugs and biologically active compounds.
Scientific Research Applications
Synthesis and Chemical Properties
- Microwave-Assisted Synthesis : A study explored microwave-assisted synthesis techniques for compounds related to 1,2,4-triazoles, highlighting the importance of these methods in creating diverse compounds efficiently (Tan, Lim, & Dolzhenko, 2017).
- Green Synthesis Approaches : Another research focused on a metal- and oxidant-free approach for synthesizing fully substituted 1H-1,2,4-triazol-3-amines. This method emphasizes environmentally friendly and broadly applicable synthesis techniques (Guo et al., 2021).
- Unique Molecular Structures : Studies have also examined the molecular structures of related triazole compounds, providing insights into their chemical behavior and potential applications (Dolzhenko et al., 2008).
Applications in Organic and Medicinal Chemistry
- Role in Clinical Drugs : Research has identified the core motif of 1,2,4-triazoles in various clinical drugs, highlighting their significance in medical applications like antiviral, anticancer, and antidepressant medications (Prasad et al., 2021).
- Antimicrobial Activities : Some studies have investigated the antimicrobial properties of 1,2,4-triazole derivatives, suggesting their potential use in combating microbial infections (Bektaş et al., 2007).
Material Science and Other Fields
- Photophysical Properties : Research on the photophysical properties of triazole compounds indicates potential applications in optical materials and coordination chemistry (Thorve et al., 2023).
- Gas Generators and Energetic Materials : Studies on imidazole, 1,2,4-triazole, and tetrazole based molecules, including those related to 1-(2,6-dichlorobenzyl)-1H-1,2,4-triazol-3-amine, highlight their applications in nitrogen-rich gas generators and other high-energy materials (Srinivas, Ghule, & Muralidharan, 2014).
properties
IUPAC Name |
1-[(2,6-dichlorophenyl)methyl]-1,2,4-triazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2N4/c10-7-2-1-3-8(11)6(7)4-15-5-13-9(12)14-15/h1-3,5H,4H2,(H2,12,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ITSGRBOJRXXVKJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)CN2C=NC(=N2)N)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.09 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(2,6-dichlorobenzyl)-1H-1,2,4-triazol-3-amine |
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